Cas no 896049-21-1 (1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 896049-21-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4776733
• PubChem ID: 43477095
• Update Time: 2025-11-02

1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid
• NE55614
• BS-47329
• 1-[(pyridin-4-yl)methyl]-1H-pyrrole-2-carboxylic acid
• 1-(4-Pyridinylmethyl)-1H-pyrrole-2-carboxylic acid
• Z425487796
• 896049-21-1
• SCHEMBL24434943
• 1-(pyridin-4-ylmethyl)pyrrole-2-carboxylic acid
• EN300-64206
• F74047
• AKOS009517639
• 1-(pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylicacid
• DB-389711
• 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H10N2O2/c14-11(15)10-2-1-7-13(10)8-9-3-5-12-6-4-9/h1-7H,8H2,(H,14,15)
• InChI Key： KCVWZQCSHAEPIG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 199-201 °C
• Boiling Point: 414.3±25.0 °C at 760 mmHg
• Flash Point: 237.8±28.7 °C

1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid (CAS No. 896049-21-1)

1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 896049-21-1, this compound is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular framework, combining a pyridine ring and a pyrrole carboxylic acid moiety, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid has surged, driven by its relevance in addressing modern healthcare challenges such as antibiotic resistance and targeted cancer therapies. Researchers are particularly interested in its role as a building block for small-molecule drugs, which aligns with the growing trend toward personalized medicine. The compound's pyridylmethyl and pyrrole carboxylate functionalities contribute to its ability to interact with biological targets, making it a valuable candidate for further study.

From a synthetic chemistry perspective, 896049-21-1 is often utilized in cross-coupling reactions and amide bond formations, which are critical steps in the production of complex pharmaceuticals. Its stability under various reaction conditions and compatibility with common reagents enhance its appeal to chemists. Additionally, the compound's solubility profile allows for easy integration into aqueous and organic media, facilitating its use in high-throughput screening assays.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid. Machine learning models frequently identify such structures as potential bioactive molecules, accelerating the identification of novel therapeutics. This intersection of chemistry and technology underscores the compound's relevance in contemporary research, where speed and precision are paramount.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize 896049-21-1, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining efficiency and yield.

In summary, 1-(Pyridin-4-ylmethyl)-1H-pyrrole-2-carboxylic acid (CAS No. 896049-21-1) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug development to sustainable synthesis, position it as a compound of enduring interest. As scientific advancements continue to unfold, this molecule is likely to remain at the forefront of innovation in medicinal chemistry and beyond.